Cas no 69675-07-6 (1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine)

69675-07-6 structure
Product name:1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
- pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(3-methylphenyl)-
- 1-methyl-4-(3-methylphenyl)-3,6-dihydro-2H-pyridine
- 69675-07-6
- CHEMBL62134
- DTXSID90219967
- SCHEMBL8264178
-
- Inchi: InChI=1S/C13H17N/c1-11-4-3-5-13(10-11)12-6-8-14(2)9-7-12/h3-6,10H,7-9H2,1-2H3
- InChI Key: NGAHSUYKMIBETE-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC=C1)C2=CCN(CC2)C
Computed Properties
- Exact Mass: 187.13621
- Monoisotopic Mass: 187.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
- XLogP3: 3.2
Experimental Properties
- Density: 0.989
- Boiling Point: 286.1°C at 760 mmHg
- Flash Point: 115.9°C
- Refractive Index: 1.549
- PSA: 3.24
1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine Related Literature
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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5. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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